Cas no 189639-17-6 (4,4'-dihydroxybenzyl sulfoxide)

• Product Name: 4,4'-dihydroxybenzyl sulfoxide
• CAS No: 189639-17-6
• Molecular Formula: C₁₄H₁₄O₃S
• Molecular Weight: 262.324
• CID: 2027129
• PubChem ID: 54226032

4,4'-dihydroxybenzyl sulfoxide Properties

Names and Identifiers

• 4,4'-dihydroxybenzyl sulfoxide
• bis(4-hydroxybenzyl) sulfoxide
• Bis-(4-hydroxy-benzyl)-sulfoxid
• bis-(4-hydroxy-benzyl)-sulfoxide
• 4-[(4-hydroxyphenyl)methylsulfinylmethyl]phenol
• 4,4'-[Sulfinylbis(methylene)]diphenol
• 189639-17-6
• 4,4'-sulfinylbis(methylene)diphenol
• SCHEMBL61714
• DTXSID00709889

• InChIKey： QFXUNMDJQJDSDP-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14O3S/c15-13-5-1-11(2-6-13)9-18(17)10-12-3-7-14(16)8-4-12/h1-8,15-16H,9-10H2
• SMILES： C1=CC(=CC=C1CS(=O)CC2=CC=C(C=C2)O)O

Computed Properties

• Exact Mass: 262.066
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 262.066
• Heavy Atom Count: 18
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 76.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides Benzyl alkyl sulfoxides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alkyl sulfoxides